![molecular formula C8H17Cl2N3 B1628591 1-(2-Amino-3-methylbut-1-yl)-1H-imidazole dihydrochloride CAS No. 1172472-37-5](/img/structure/B1628591.png)
1-(2-Amino-3-methylbut-1-yl)-1H-imidazole dihydrochloride
Overview
Description
1-(2-Amino-3-methylbut-1-yl)-1H-imidazole dihydrochloride, also known as 2-Amino-3-methylbutyl imidazole dihydrochloride (AMBI-2HCl), is an organic compound that is composed of two nitrogen atoms, one carbon atom, and four hydrogen atoms. It is a derivative of imidazole, an organic compound found in many biological molecules, and is a white, crystalline solid. AMBI-2HCl has a wide range of applications in scientific research, including use as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a tool in biochemical and physiological studies.
Scientific Research Applications
Coordination Chemistry and Ligand Design
1-(2-Amino-3-methylbut-1-yl)-1H-imidazole dihydrochloride and its derivatives serve as ligands in coordination chemistry, influencing the design and synthesis of metal complexes with potential catalytic, pharmaceutical, and material applications. For instance, studies on coordinatively unsaturated hydridoruthenium(II) complexes of N-heterocyclic carbenes (NHCs) derived from imidazole derivatives highlight their relevance in organometallic chemistry for catalytic transformations and material science applications (Abdur-Rashid, Fedorkiw, Lough, & Morris, 2004).
Spin-Crossover Materials
Imidazole-based compounds exhibit spin-crossover (SCO) properties, which are utilized in designing materials that can switch between different magnetic states under external stimuli like temperature, pressure, or light. This property is significant for applications in memory devices, sensors, and switches. Research on one-dimensional spin-crossover Iron(II) complexes, bridged by intermolecular imidazole-pyridine NH...N hydrogen bonds, showcases the utility of imidazole derivatives in creating materials with steep SCO transitions and potential applications in data storage and sensors (Nishi et al., 2010).
Corrosion Inhibition
Imidazole derivatives, including this compound, are studied for their role as corrosion inhibitors. Their effectiveness in protecting metals against corrosion in acidic environments has implications for extending the lifespan of industrial machinery and infrastructure. Studies demonstrate the use of imidazole-based compounds as eco-friendly corrosion inhibitors for various metals, highlighting their importance in materials science and engineering for sustainable corrosion management solutions (Yadav, Sarkar, & Purkait, 2015).
Antimicrobial Applications
Research into imidazole analogs, including those related to this compound, has shown promising antimicrobial properties. These compounds are synthesized for bioactivity screening against various pathogens, including fungi and bacteria. The development of new imidazole-based antimicrobials contributes to the ongoing search for effective treatments against resistant microbial strains. For example, novel imidazole analogs have demonstrated potent activity against pathogenic fungi and bacteria, indicating their potential as leads for developing new antimicrobial agents (Dahiya, 2008).
Properties
IUPAC Name |
1-imidazol-1-yl-3-methylbutan-2-amine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3.2ClH/c1-7(2)8(9)5-11-4-3-10-6-11;;/h3-4,6-8H,5,9H2,1-2H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGCKODUKAVOACI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CN1C=CN=C1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10592103 | |
Record name | 1-(1H-Imidazol-1-yl)-3-methylbutan-2-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10592103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1172472-37-5 | |
Record name | 1-(1H-Imidazol-1-yl)-3-methylbutan-2-amine--hydrogen chloride (1/2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10592103 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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